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Compound of Interest

Compound Name: 2,6-Dichloroaniline-3,4,5-D3

Cat. No.: B3044212 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 2,6-Dichloroaniline-3,4,5-D3

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-Dichloroaniline-3,4,5-D3, a deuterated isotopologue of 2,6-dichloroaniline.

This document is intended for researchers, scientists, and professionals in drug development

and environmental analysis who utilize stable isotope-labeled compounds as internal standards

or tracers in their studies.

Physical and Chemical Properties
2,6-Dichloroaniline-3,4,5-D3 is a stable, isotopically enriched compound. While specific

experimental data for the deuterated form's thermal properties (melting and boiling points) are

not readily available, they are expected to be very similar to the non-labeled parent compound,

2,6-dichloroaniline. The primary differences lie in the molecular weight due to the incorporation

of deuterium atoms.

Data Summary
The quantitative physical and chemical data for both the deuterated compound and its non-

labeled analogue are summarized in the table below for comparative purposes.
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Property
2,6-Dichloroaniline-
3,4,5-D3

2,6-Dichloroaniline
(Non-labeled)

Data Source

Molecular Formula C₆D₃H₂Cl₂N C₆H₅Cl₂N [1]

Molecular Weight 165.04 g/mol 162.02 g/mol [1]

CAS Number 77435-48-4 608-31-1 [1]

Isotopic Enrichment ≥98 atom % D N/A

Chemical Purity ≥98% ≥98%

Physical Description Solid
Colourless crystals or

solid

Melting Point

Not specified;

expected to be ~36-39

°C

36-38 °C (lit.) or 39 °C

Boiling Point

Not specified;

expected to be ~97 °C

@ 0.7 kPa

97 °C @ 0.7 kPa

Flash Point

Not specified;

expected to be >112

°C

>112 °C or 118 °C

(closed cup)

Solubility

Not specified;

expected to be poor in

water

Poor in water

Storage Conditions
Store at room

temperature
N/A

Experimental Protocols
Detailed experimental protocols for the synthesis of the deuterated 2,6-Dichloroaniline-3,4,5-
D3 are not publicly available. However, the synthesis would likely follow established methods

for preparing the non-labeled compound, starting with an appropriately deuterated precursor.
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Below is a representative synthetic protocol for the parent compound, 2,6-dichloroaniline,

which illustrates a common manufacturing process.

Representative Synthesis of 2,6-Dichloroaniline
This method involves a four-step process starting from aniline.

Step 1: Synthesis of 2,4,6-Trichloroaniline

Add 13.8 g (0.15 mol) of aniline, 350 mL of 35% concentrated hydrochloric acid, and 350 mL

of water to a 1 L three-necked flask.

While maintaining mechanical stirring, add 56.3 g (0.45 mol) of 30 wt% hydrogen peroxide

dropwise.

Control the reaction temperature at 60°C for 2 hours.

After the reaction, cool the solution in an ice bath to precipitate the solid, and filter to obtain

2,4,6-trichloroaniline hydrochloride.

Add the solid to 300 mL of water and perform steam distillation to yield solid 2,4,6-

trichloroaniline.

Step 2: Synthesis of 2,4,6-Trichloroacetanilide

React the 2,4,6-trichloroaniline obtained in Step 1 with acetic anhydride.

Step 3: Synthesis of 2,6-Dichloroacetanilide

Place the 2,4,6-trichloroacetanilide from Step 2 into an autoclave.

Add a suitable solvent and catalyst.

Introduce hydrogen gas to carry out a reduction reaction to obtain 2,6-dichloroacetanilide.

Step 4: Synthesis of 2,6-Dichloroaniline

Add the 2,6-dichloroacetanilide from Step 3 to an alkali solution.
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Heat the mixture to induce a reaction, yielding the final product, 2,6-dichloroaniline.

Workflow and Pathway Visualizations
To illustrate the logical flow of the synthesis described in Section 2.1, a diagram has been

generated using the DOT language.
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Workflow for the Synthesis of 2,6-Dichloroaniline

Aniline
(Starting Material)

Step 1: Chlorination
(HCl, H₂O₂)

2,4,6-Trichloroaniline HCl

Precipitation

2,4,6-Trichloroaniline

Steam Distillation

Step 2: Acetylation
(Acetic Anhydride)

2,4,6-Trichloroacetanilide

Step 3: Reductive Dechlorination
(H₂, Catalyst)

2,6-Dichloroacetanilide

Step 4: Hydrolysis
(Alkali Solution)

2,6-Dichloroaniline
(Final Product)

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the multi-step synthesis of 2,6-dichloroaniline from

aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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